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The following table consolidates the specific IC50 values identified in the search results:

Cell
Line

Cancer Type IC50 Value Experimental Context & Citation

A549 Non-small cell lung
cancer (NSCLC)

6.0 µg/mL Treatment for 48 hours [1]

HCC827 Non-small cell lung
cancer (NSCLC)

16.0 µg/mL Treatment for 48 hours [1]

Various* Multiple human
cancer lines

Ranged from 36.6 to 52.7
µM (approx. 19.6 to 28.3

µg/mL)

Reported for the compound
Schisanbicolorin A, not Schisantherin A

itself [2]

*Note: The data for "Various" cell lines is from a study on a different compound, Schisanbicolorin A, and is

included here for context only. The molar values were converted to µg/mL for comparison using

Schisantherin A's molecular weight of 536.56 g/mol.
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For the core data on A549 and HCC827 cell lines, here are the detailed methodologies used in the research:

Cell Culture: The human lung adenocarcinoma cell lines A549 (EGFR wild-type) and HCC827
(EGFR mutant) were cultured in appropriate media (Ham's F-12K for A549, RPMI 1640 for HCC827)

supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin, maintained at 37°C in a
5% CO2 incubator [1].

Cell Viability Assay: Cells were plated in 96-well plates at a density of 3,000 cells per well. After
overnight incubation, they were treated with a range of Schisantherin A concentrations (0.5 to 256

µg/mL) for 48 hours. Cell viability was then assessed using a Cell Counting Kit-8 (CCK-8). The
absorbance was measured at 450 nm, and the IC50 values were calculated using GraphPad Prism

software [1].
Mechanism Investigation: The study further investigated the cell death mechanism by using specific

inhibitors for different death pathways (e.g., Ferrostatin-1 for ferroptosis). It was concluded that
Schisantherin A inhibits cell viability primarily by inducing ferroptosis, an iron-dependent form of

cell death, through the YAP/ACSL4/TfR signaling axis [1].

Mechanisms of Action and Signaling Pathways

Schisantherin A exhibits its anti-cancer and other pharmacological effects through multiple signaling

pathways. The following diagram illustrates the key mechanisms discussed in the research.
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Mechanism in NSCLC (Induces Ferroptosis) Anti-inflammatory Mechanism

Schisantherin A

YAP

 Activates

NF-κB Pathway

 Inhibits

MAPK Pathway

 Inhibits

ACSL4

 Upregulates

TfR

 Upregulates

Lipid Peroxidation

Intracellular Fe²⁺

Ferroptosis
(Cell Death)

Fenton Reaction

ROS

LPS

 Activates  Activates

Pro-inflammatory
Cytokines (TNF-α, IL-6)

 Produces  Produces

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s542809?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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